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Compound of Interest

N-5-Carboxypentyl-
Compound Name:
deoxymannojirimycin

Cat. No.: B15546438

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling novel chemical compounds. This guide provides
essential safety and logistical information for N-5-Carboxypentyl-deoxymannojirimycin, a
derivative of deoxymannojirimycin used in the study of N-linked glycoprotein processing. While
a specific Safety Data Sheet (SDS) for N-5-Carboxypentyl-deoxymannojirimycin is not
readily available, data from closely related compounds, such as 1-Deoxymannojirimycin,
indicate that it should be handled with care as it may be harmful if swallowed, inhaled, or
comes into contact with skin.

Personal Protective Equipment (PPE)

To minimize exposure risk, a comprehensive PPE strategy is mandatory. The following table
summarizes the recommended personal protective equipment for handling N-5-
Carboxypentyl-deoxymannojirimycin, based on guidelines for similar chemical structures.
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Protection Type Specification

Rationale

Chemical-resistant gloves

Hand Protection o
(e.g., nitrile)

Prevents skin contact, as
related compounds are
considered harmful upon

dermal absorption.[1][2]

Safety glasses with side

Eye Protection

goggles

Protects eyes from accidental

shields or chemical safety

splashes or dust particles.[2][3]

Prevents inhalation of the

NIOSH-approved N95 dust

mask or higher-level respirator

Respiratory Protection

powdered compound, which

may be harmful.[2][3]

Body Protection Laboratory coat

Protects skin and clothing from

contamination.[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage protocols are critical for maintaining the integrity of N-5-

Carboxypentyl-deoxymannojirimycin and ensuring the safety of laboratory personnel.

Parameter Guideline
Handle in a well-ventilated area. For procedures
Ventilation that may generate dust, use a chemical fume
hood.
) Wash hands thoroughly after handling. Avoid
Hygiene

eating, drinking, or smoking in the laboratory.[2]

Storage Temperature

Store at -20°C for long-term stability.

Storage Conditions

Keep the container tightly closed in a dry and
well-ventilated place.[2] The compound may be

temperature-sensitive and hygroscopic.[3][4]

Incompatibilities

Avoid strong oxidizing agents.[1][2]
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Disposal Plan

The disposal of N-5-Carboxypentyl-deoxymannojirimycin and any contaminated materials
must adhere to local, state, and federal regulations.

e Unused Product: Unused or waste material should be treated as hazardous waste. It is
recommended to contact a licensed professional waste disposal service for proper disposal.

[2]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[2]

o General Guidance: Do not allow the product or its containers to enter drains or waterways.[1]

Emergency Procedures

In the event of accidental exposure, follow these first aid measures:

Exposure Route First Aid Measures

) Move the person to fresh air. If breathing is
Inhalation » ) ) ) )
difficult, seek immediate medical attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) o
clothing.[2][3] Seek medical attention if irritation

persists.

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes, holding the eyelids open. Consult a

physician.[2][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2]

Visualizing Safety Protocols
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To further clarify the procedural steps for safe handling and disposal, the following diagrams
illustrate the recommended workflows.
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Caption: Workflow for PPE selection and use when handling N-5-Carboxypentyl-

deoxymannojirimycin.
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Caption: Step-by-step disposal plan for N-5-Carboxypentyl-deoxymannojirimycin and

related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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